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Compound of Interest

Compound Name: m-PEG12-2-methylacrylate

Cat. No.: B11825886

Essential Safety and Handling Guide for m-PEG12-2-
methylacrylate

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for handling m-PEG12-2-methylacrylate, including detailed personal
protective equipment (PPE) recommendations, operational plans, and disposal procedures.

Chemical Identifier:
o Name: m-PEG12-2-methylacrylate

e Synonyms: M-PEG12-2-Methylacrylate; 2,5,8,11,14,17,20,23,26,29,32,35-
dodecaoxaheptatriacontan-37-yl methacrylate[1]

e CAS Number: 2867-46-1[1]

Personal Protective Equipment (PPE)

Given the nature of acrylates as potential skin and respiratory irritants, a comprehensive PPE
protocol is mandatory. Acrylates are known to be strong irritants and allergens[2].

Core PPE Requirements:
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PPE Category

TypelSpecification

Application

Hand Protection

Nitrile gloves. Double-gloving
is recommended for tasks

exceeding 30-60 minutes.[2]

Provides a barrier against skin
contact. Methacrylate
monomers can penetrate vinyl
and latex gloves within

minutes[2].

Eye Protection

Safety goggles or a face
shield.[3][4]

Protects eyes from splashes

and airborne particles.

Skin and Body Protection

Lab coat. Consider a chemical-
resistant apron for larger

quantities.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or
with a fume hood. A mask may
be necessary to prevent

inhalation of vapors.[3]

Minimizes inhalation of

potentially irritating vapors.

Operational Plan: From Receipt to Disposal

A systematic approach to handling m-PEG12-2-methylacrylate from the moment it arrives in

the laboratory to its final disposal is critical for safety and experimental integrity.

Step-by-Step Handling Protocol:

¢ Receiving and Inspection:

o Upon receipt, inspect the container for any signs of damage or leakage.

o Verify that the product label matches the order specifications.

o This product is typically shipped under ambient temperature as a non-hazardous chemical

and is stable for several weeks during ordinary shipping[1].

e Storage:

o Store in a cool, dry, and dark place[1].
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o Recommended short-term storage is at 0-4°C[1].

o For longer-term storage, refer to the supplier's specific instructions, as storage conditions
can vary. Some related PEG-linkers are stored at -20°C for up to 3 years in pure form[5].

o Keep the container tightly closed to prevent contamination and potential polymerization.

e Handling and Use:

o

All handling should be conducted in a well-ventilated laboratory, preferably within a fume
hood.

o

Ensure all necessary PPE is worn before handling the chemical.

[¢]

Avoid direct contact with skin and eyes.

[¢]

Prevent the inhalation of any vapors.
o Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water, and
remove any contaminated clothing[6][7]. If skin irritation or a rash occurs, seek medical
advice[8].

o Eye Contact: Flush eyes with water for at least 15 minutes as a precaution[6][7]. Remove
contact lenses if present and easy to do. Continue rinsing.

o Inhalation: Move the individual to fresh air. If they are not breathing, give artificial
respiration[7].

o Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person[7].

Disposal Plan

Proper disposal of m-PEG12-2-methylacrylate and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.
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Disposal Guidelines:

e Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed
disposal company[9]. While polyethylene glycol is biodegradable, it is important to avoid
releasing it into wastewater systems[10].

o Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials in
accordance with applicable laboratory and local regulations for chemical waste[9].

o Empty Containers: Do not reuse empty containers. Dispose of them as unused product.

Experimental Workflow

The following diagram illustrates the standard workflow for handling m-PEG12-2-
methylacrylate in a laboratory setting.
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Caption: Workflow for handling m-PEG12-2-methylacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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